C.I.Acid Black 157

• CAS No.: 12234-54-7
• Molecular Formula: C8H8BrNO
• Synonyms: C.I.Acid Black 157

Description

C.I. Acid Black 157 is an acid dye classified under the Color Index system, commonly used in textile dyeing for synthetic and natural fibers. Acid dyes like C.I. Acid Black 157 typically feature sulfonic acid groups for solubility and azo (-N=N-) chromophores for color intensity.

Comparison with Similar Compounds

Table 1: Key Properties of C.I. Acid Black 157 and Comparable Dyes

Compound	CAS Number	Molecular Formula	Chromophore Type	Key Applications	Regulatory Status
C.I. Acid Black 157	Not explicitly listed	Likely azo-based	Azo	Textiles, leather	Restricted (H&M list)
C.I. Acid Blue 161	12392-64-2	C₂₀H₁₃N₂NaO₅S	Azo (metal complex)	Wool, silk dyeing	No restrictions noted
C.I. Acid Black 234	157577-99-6	C₃₄H₂₆N₁₀Na₂O₉S₃	Polyazo	Synthetic fibers, inks	Limited regulatory data
C.I. Acid Black 107	Not provided	Complex sulfonated azo	Azo	Industrial textiles	Non-hazardous per SDS

Structural Comparison

• C.I. Acid Blue 161 : A single azo dye with a chromium complex, enabling dark blue hues. Its molecular formula (C₂₀H₁₃N₂NaO₅S) includes a sulfonic acid group for solubility, similar to other acid dyes .
• C.I. Acid Black 234: A polyazo dye with three sulfonic acid groups, enhancing water solubility and binding affinity for polyamide fibers. Its larger structure (C₃₄H₂₆N₁₀Na₂O₉S₃) allows deeper black shades compared to monoazo dyes .

Functional and Regulatory Differences

• C.I. Acid Black 107 is explicitly non-hazardous under EU regulations, highlighting variability in safety profiles among structurally similar dyes .
• Applications :
  • C.I. Acid Blue 161 is specialized for protein fibers (wool, silk), whereas C.I. Acid Black 234 targets synthetic fabrics like nylon .

Analytical and Industrial Considerations

• Synthesis : C.I. Acid Blue 161 is synthesized via diazotization and coupling with a chromium complex, a common method for metal-complex acid dyes . In contrast, polyazo dyes like C.I. Acid Black 234 require sequential diazo reactions, increasing production complexity .
• Quality Control : Compliance with pharmaceutical-grade standards (e.g., ICH guidelines) is critical for dyes used in regulated industries, though such data are absent for C.I. Acid Black 157 .

Q & A

Q. How to analyze contradictory data on the electrochemical behavior of this compound in different electrolyte systems?

• Methodological Answer : Perform cyclic voltammetry in buffered vs. non-buffered electrolytes to isolate pH effects. Use electrochemical impedance spectroscopy (EIS) to differentiate charge transfer resistance from diffusion limitations. Cross-validate with ab initio molecular dynamics (AIMD) simulations .